amino}-1lambda6-thiolane-1,1-dione CAS No. 1333719-38-2](/img/structure/B2857917.png)
3-{[(5-Methyl-1,2-oxazol-3-yl)methyl](prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione
Overview
Description
The compound “3-{(5-Methyl-1,2-oxazol-3-yl)methylamino}-1lambda6-thiolane-1,1-dione” is a chemical entity . Oxazole, a key component of this compound, is an important heterocyclic nucleus with a wide spectrum of biological activities .
Molecular Structure Analysis
Oxazoles are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between . This structure is a key component of the compound “3-{(5-Methyl-1,2-oxazol-3-yl)methylamino}-1lambda6-thiolane-1,1-dione”.properties
IUPAC Name |
N-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3S/c1-3-5-14(8-11-7-10(2)17-13-11)12-4-6-18(15,16)9-12/h1,7,12H,4-6,8-9H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGSIHAWPQCGAPP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)CN(CC#C)C2CCS(=O)(=O)C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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